molecular formula C12H9F3N2O2 B6200062 1-methyl-5-[4-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylic acid CAS No. 1781314-21-3

1-methyl-5-[4-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylic acid

Cat. No.: B6200062
CAS No.: 1781314-21-3
M. Wt: 270.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the class of organic compounds known as trifluoromethylbenzenes . These are organofluorine compounds that contain a benzene ring substituted with one or more trifluoromethyl groups .


Synthesis Analysis

The synthesis of this compound involves the use of trifluoromethyl ketones, which are valuable synthetic targets in their own right and as synthons in the construction of fluorinated pharmacons . A practical synthetic method for functionalized 1-methyl-3/5-pyrazoles involves lithiation in flow followed by trapping in batch with a series of electrophiles .


Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C13H10F3NO2/c1-17-10(6-7-11(17)12(18)19)8-2-4-9(5-3-8)13(14,15)16/h2-7H,1H3,(H,18,19) . The molecular weight of this compound is 269.22 .


Chemical Reactions Analysis

Trifluoromethylation in organic chemistry describes any organic reaction that introduces a trifluoromethyl group in an organic compound . The functionalization of the 5-position was achieved by lithiation in flow followed by trapping in batch with a series of electrophiles .


Physical And Chemical Properties Analysis

The physical form of this compound is solid . It should be stored in a refrigerator .

Safety and Hazards

This compound is associated with several hazard statements including H302, H315, H319, H335 . Precautionary measures include avoiding contact with skin, eyes or clothing, avoiding ingestion and inhalation, and ensuring adequate ventilation .

Future Directions

Trifluoromethylated compounds are of some importance in the pharmaceutical industry and agrochemicals . The development of synthetic methods for adding trifluoromethyl groups to chemical compounds is actively pursued in academic research . Future directions for research on this compound include further evaluation of its efficacy as a PET imaging agent and its potential applications in the treatment of depression and anxiety disorders.

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-5-[4-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylic acid involves the reaction of 4-(trifluoromethyl)benzaldehyde with ethyl acetoacetate to form 1-(4-(trifluoromethyl)phenyl)-3-oxobut-1-en-1-yl acetate. This intermediate is then reacted with hydrazine hydrate to form 1-(4-(trifluoromethyl)phenyl)-3-hydrazinobut-1-en-1-yl acetate, which is cyclized with methylhydrazine to form 1-methyl-5-[4-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylic acid.", "Starting Materials": [ "4-(trifluoromethyl)benzaldehyde", "ethyl acetoacetate", "hydrazine hydrate", "methylhydrazine" ], "Reaction": [ "Step 1: 4-(trifluoromethyl)benzaldehyde is reacted with ethyl acetoacetate in the presence of a base catalyst to form 1-(4-(trifluoromethyl)phenyl)-3-oxobut-1-en-1-yl acetate.", "Step 2: 1-(4-(trifluoromethyl)phenyl)-3-oxobut-1-en-1-yl acetate is reacted with hydrazine hydrate to form 1-(4-(trifluoromethyl)phenyl)-3-hydrazinobut-1-en-1-yl acetate.", "Step 3: 1-(4-(trifluoromethyl)phenyl)-3-hydrazinobut-1-en-1-yl acetate is cyclized with methylhydrazine to form 1-methyl-5-[4-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylic acid." ] }

1781314-21-3

Molecular Formula

C12H9F3N2O2

Molecular Weight

270.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.